Cas no 450338-04-2 (N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide)

• Product Name: N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide
• CAS No: 450338-04-2
• MF: C₂₀H₁₈N₄O₆S
• MW: 442.445123195648
• CID: 6235889
• PubChem ID: 3559873
• Update Time: 2025-07-09

N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide
• 450338-04-2
• N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide
• SR-01000570486
• Oprea1_875277
• AKOS002098163
• F0541-0839
• SR-01000570486-1
• N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide
• N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide
• N-[2-(4-methoxyphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide

• Inchi： 1S/C20H18N4O6S/c1-12-15(4-3-5-18(12)24(26)27)20(25)21-19-16-10-31(28,29)11-17(16)22-23(19)13-6-8-14(30-2)9-7-13/h3-9H,10-11H2,1-2H3,(H,21,25)
• InChI Key： DSYUYCJMLXRKPZ-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C3C=CC=C(C=3C)[N+](=O)[O-])=O)N(C3C=CC(=CC=3)OC)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 442.09470548g/mol
• Monoisotopic Mass: 442.09470548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide

Research Brief on N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide (CAS: 450338-04-2)

In recent years, the compound N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide (CAS: 450338-04-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thienopyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural complexity of N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide is a key factor in its biological activity. Recent studies have elucidated its mechanism of action, particularly its role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding interactions of this compound with COX-2, revealing high affinity and specificity. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have explored the compound's efficacy in cancer therapy. Preliminary data indicate that N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide exhibits selective cytotoxicity against certain cancer cell lines, including breast and colorectal carcinomas. The compound's ability to induce apoptosis and inhibit angiogenesis has been attributed to its modulation of key signaling pathways, such as the NF-κB and PI3K/AKT cascades. These results underscore its potential as a multi-targeted therapeutic agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Recent research has focused on structural modifications to enhance its bioavailability and reduce off-target effects. For instance, derivatives with improved solubility and metabolic stability have been synthesized and evaluated in preclinical models. These efforts aim to bridge the gap between laboratory findings and clinical applications, paving the way for future drug development.

In conclusion, N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-methyl-3-nitrobenzamide represents a compelling area of research in chemical biology and drug discovery. Its dual role as an anti-inflammatory and anti-cancer agent, coupled with ongoing efforts to refine its properties, positions it as a valuable candidate for further investigation. Future studies should prioritize translational research to validate its therapeutic potential in human trials.